
diethyl aspartate transport across biological
membranes

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diethyl DL-aspartate

CAS No.: 43101-48-0

Cat. No.: S752187

Get Quote

Mechanisms of Aspartate Transport

Research identifies several specific transporter proteins that facilitate aspartate movement across membranes,

operating through different mechanisms:

Transporter Name Type Mechanism Key Features

AspT (from
Tetragenococcus
halophilus) [1]

Antiporter Elevator-
type

Exchanges intracellular alanine for
extracellular aspartate; uses a stable

homodimer structure where the transport
domain moves.

GltTk / GltPh (SLC1A
Family) [2]

Symporter Elevator-
type

Co-transports one aspartate molecule with
three sodium ions (Na+); movement of the

transport domain translocates the substrate.

EAATs (SLC1A Family in
mammals) [2]

Symporter Elevator-
type

Primarily transports glutamate; coupling

stoichiometry involves 3 Na+, 1 H+, and 1 K+
ion.
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Transporter Name Type Mechanism Key Features

Chloroplast
Dicarboxylate
Transporter [3]

Antiporter Not
Specified

Exchanges aspartate for other metabolites
across the chloroplast envelope; features

high- and low-affinity components.

Experimental Insights & Methodologies

The following table summarizes key experimental approaches and findings from recent studies on aspartate

transporters:

Study Focus Key Experimental Protocol
Summary of Quantitative
Findings

Structure &
Mechanism of
AspT [1]

Purified AspT protein was reconstituted into
liposomes. Structural analysis was

performed using cryo-EM single-particle
analysis and X-ray crystallography to

capture different conformational states.

The study elucidated the elevator-
type mechanism. It determined

structures for the apo outward-
facing state (3.56 Å resolution) and

the aspartate-bound partially-open
inward-facing state (3.40 Å

resolution).

Kinetics of
GltTk [2]

Purified GltTk was reconstituted into

proteoliposomes. Initial uptake rates of
radiolabeled L-aspartate were measured

under varying external concentrations of Na+
and aspartate. A synthetic nanobody was

used to isolate transporters of a single
orientation.

The data fit a model where two
sodium ions bind first, then
aspartate, followed by a third
sodium ion. The apparent affinity

for aspartate (KM
Asp) was strongly

dependent on Na+ concentration at

low levels (<50 mM).

Inhibition of
Synaptic
Transmission
[4]

Voltage-clamp techniques were used on

crayfish muscle fibers. L-aspartate was
applied via iontophoresis or superfusion to

study its effect on excitatory postsynaptic
currents (EPSCs) induced by nerve

stimulation or glutamate.

Aspartate acted as a competitive
inhibitor of glutamate, reducing the
size of the quantum EPSC. The

equilibrium concentration for
aspartate at the receptor was

estimated to be 0.3–1.5 mmol/L.
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Based on the available information, the following diagram illustrates the general workflow for characterizing

a transporter's kinetics, as exemplified in the study on GltTk [2]:

Start: Protein Purification

Reconstitute into
Proteoliposomes

Inactivate One Population
(e.g., using Nanobodies)

Perform Transport Assay
(Vary [Substrate] & [Co-Ions])

Measure Initial Uptake Rates
(e.g., Radiolabeled Substrate)

Analyze Data & Fit
to Kinetic Model

Propose Kinetic Mechanism
(e.g., Binding Order)
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Important Note on the Lack of Data for Diethyl
Aspartate

It is crucial to note that the detailed experimental data and mechanisms described above pertain to the amino

acid L-aspartate. The search returned no specific information on the transport of diethyl aspartate [5].

Esters of amino acids can have significantly different chemical properties and biological activities compared

to their parent amino acids.

Altered Properties: Esterification impacts a molecule's charge, hydrophobicity (Log P), and

recognition by specific protein binding sites. Therefore, the data on L-aspartate transport cannot be
directly applied to predict the behavior of diethyl aspartate.

Research Gap: The absence of data suggests that the transport of diethyl aspartate across biological
membranes may be an understudied area. Your research may require primary experimental

investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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